N-(2-methoxyphenyl)-N'-{5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea

• IUPAC Name: 1-(2-methoxyphenyl)-3-[5-[(4-methylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C18H18N4O3S/c1-12-7-9-13(10-8-12)25-11-16-21-22-18(26-16)20-17(23)19-14-5-3-4-6-15(14)24-2/h3-10H,11H2,1-2H3,(H2,19,20,22,23)
• InChI Key: MOMPDHCOIJBBEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC2=NN=C(S2)NC(=O)NC3=CC=CC=C3OC
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

This compound is a urea derivative, containing two phenyl rings, one of which is methoxy-substituted, and a thiadiazole ring. Urea derivatives are known for their wide range of biological activities, and the presence of the methoxyphenyl and thiadiazole groups could potentially enhance these activities.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate amines with an isocyanate or a carbonyl compound to form the urea linkage. The thiadiazole ring could be formed via cyclization of a thiosemicarbazide.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the urea linkage (-NH-CO-NH-), the methoxyphenyl and thiadiazole rings.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the urea linkage and the thiadiazole ring. For example, the compound could potentially undergo hydrolysis under acidic or basic conditions to break the urea linkage.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the urea linkage and the thiadiazole ring. For example, the compound is likely to have a relatively high melting point due to the presence of the urea linkage.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be used as a drug, the thiadiazole ring is known to possess various pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific chemical structure and its intended use. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could focus on exploring the potential biological activities of this compound, given the known activities of urea derivatives and thiadiazole compounds.